1-(3-Bromo-5-cyanophenyl)piperidine-4-carboxylic acid

• Molecular Formula: C13H13BrN2O2
• Molecular Weight: 309.16 g/mol
• IUPAC Name: 1-(3-bromo-5-cyanophenyl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C13H13BrN2O2/c14-11-5-9(8-15)6-12(7-11)16-3-1-10(2-4-16)13(17)18/h5-7,10H,1-4H2,(H,17,18)
• InChI Key: XILCSNDJSNSMIE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=CC(=CC(=C2)C#N)Br

Description

1-(3-Bromo-5-cyanophenyl)piperidine-4-carboxylic acid is a useful research compound. Its molecular formula is C13H13BrN2O2 and its molecular weight is 309.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-bromo-5-fluorobenzonitrile (1.6 g, 7.8 mmol), piperidine-4-carboxylic acid (2.6 g, 12.0 mmol), triethylamine (4.0 mL, 28.5 mmol) and N,N-dimethylacetamide (1.5 mL) in a sealed tube was heated to 130° C. for 48 hr. The reaction mixture was diluted with EtOAc and water. The organic layer was separated, dried (MgSO4), and concentrated to give a crude reside which was purified by chromatography on silica gel (CH2Cl2/MeOH) to afford 1-(3-bromo-5-cyanophenyl)piperidine-4-carboxylic acid.